Cas no 88594-58-5 (Benzoxazole, 6-methyl-2-[(3-pyridinylmethyl)thio]-)

• Product Name: Benzoxazole, 6-methyl-2-[(3-pyridinylmethyl)thio]-
• CAS No: 88594-58-5
• MF: C₁₄H₁₂N₂OS
• MW: 256.322881698608
• CID: 627608
• PubChem ID: 13232439
• Update Time: 2025-04-19

Benzoxazole, 6-methyl-2-[(3-pyridinylmethyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoxazole, 6-methyl-2-[(3-pyridinylmethyl)thio]-
• 6-methyl-2-(pyridin-3-ylmethylsulfanyl)-1,3-benzoxazole
• 88594-58-5
• 6-Methyl-2-{[(pyridin-3-yl)methyl]sulfanyl}-1,3-benzoxazole
• CHEMBL153657
• DTXSID70530581

• Inchi： 1S/C14H12N2OS/c1-10-4-5-12-13(7-10)17-14(16-12)18-9-11-3-2-6-15-8-11/h2-8H,9H2,1H3
• InChI Key： PDPRIHNLFGZDMC-UHFFFAOYSA-N
• SMILES： S(CC1C=NC=CC=1)C1=NC2C=CC(C)=CC=2O1

Computed Properties

• Exact Mass: 256.06703418g/mol
• Monoisotopic Mass: 256.06703418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 64.2Ų